4'-Fluorobiphenyl-4-carbaldehyde

• IUPAC Name: 4-(4-fluorophenyl)benzaldehyde
• InChI: InChI=1S/C13H9FO/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-9H
• InChI Key: ZVMXCNFUJPLQFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H9FO
• DSSTOX Substance ID: DTXSID50362625
• Molecular Weight: 200.21 g/mol
• CAS RN: 60992-98-5

Description

4-Fluorobiphenyl-4-carbaldehyde (FBC) is a fluorinated aromatic aldehyde that has been used in the synthesis of a variety of compounds and materials. It is a versatile and useful intermediate for the preparation of a wide range of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. FBC has been extensively studied in the laboratory and is used as a starting material in many synthetic processes. It is also used in the synthesis of fluorinated polymers and as a catalyst in organic reactions.

Scientific Research Applications

• Phosphodiesterase Inhibitory Activity : A compound with a similar structure, 3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde, has shown potential as a phosphodiesterase inhibitor. This is due to the presence of a fluorine atom attached to the phenyl ring and a carbonyl group (Mary et al., 2015).

• Fluoride Anion Sensor : A novel thiazole-based carbaldehyde-based benzimidazole fluorophore demonstrates potential as a fluoride anion sensor. Its fluorescence enhances and undergoes a red shift in emission maxima when exposed to fluoride anion (Tayade & Sekar, 2017).

• Stereocontrolled Synthesis : 4-Oxoazetidine-2-carbaldehydes, similar in structure, are useful for the stereocontrolled synthesis of various biologically important substances, including amino acids and complex natural products (Alcaide & Almendros, 2002).

• Antibacterial and Antiurease Activities : Arylthiophene-2-carbaldehydes, synthesized via Suzuki-Miyaura reactions, have shown promising antibacterial, haemolytic, antiurease, and nitric oxide scavenging activities (Ali et al., 2013).

• Viscosity Sensing and UV Absorption : Push-pull fluorophores with enhanced fluorescence intensity, which include similar carbaldehyde structures, can be used for viscosity sensing and UV absorption. These fluorophores feature aggregation-induced emission insensitive to polarity (Telore, Satam, & Sekar, 2015).

• Fluorescence Probe for Homocysteine Detection : A new fluorescence probe, DBTC, demonstrates high selectivity and sensitivity for detecting homocysteine, suggesting potential applications in biological systems (Chu et al., 2019).

Mechanism of Action

The mechanism of action of “4’-Fluorobiphenyl-4-carbaldehyde” is not specified in the search results. It’s important to note that the mechanism of action would depend on the specific context in which this compound is used.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 1.3M solution of sec-butyl lithium in cyclohexane (6.6 ml) was added to a stirred solution of 4'-fluoro-4-bromobiphenyl (1.76 g) in tetrahydrofuran (35 ml) at a temperature below -75° C. and under an atmosphere of argon. The reaction mixture was stirred at -75° C. for 15 minutes. A solution of dry dimethylformamide (1.74 ml) in dry tetrahydrofuran (3.5 ml) was added to the reaction mixture whilst maintaining the temperature below -75° C. and the reaction mixture was then stirred at -75° C. for a further 30 minutes. The mixture was then allowed to warm to ambient temperature over a period of 2 hours and was then poured into saturated ammonium chloride solution (35 ml). The mixture was extracted with diethyl ether (3×35 ml), the diethyl ether extracts combined, washed with saturated brine (50 ml), dried (MgSO4) and evaporated. The residue was purified by medium pressure chromatography on silica gel using a mixture of 5% ethyl acetate/hexane as eluant to give 4'-fluoro 4-biphenylcarboxaldehyde as a colourless oil (33% yield), microanalysis, found: C, 75.1; H, 4.4%; C13H9FO. 0.5H2O requires: C, 75.0; H, 4.8%; NMR (CDCl3): 7.2 (2H, m), 7.6 (6H, m), 7.9 (2H, d) and 10.0 (1H, s), m/z 201 (M+H).

Synthesis routes and methods III

Procedure details

A mixture of 4-bromobenzaldehyde (10.0 g), 4-fluorophenylboronic acid (11.3 g), tetrakis(triphenylphosphine)palladium(0) (3.12 g), sodium carbonate (28.6 g), toluene (150 mL), ethanol (70.0 mL) and water (70.0 mL) was stirred at 100° C. for 12 hours. After cooling the reaction mixture to room temperature, water was added and extraction with toluene was conducted twice. The combined organic layers were washed with saturated brine and dried over anhydrous magnesium sulfate. The desiccant was removed by filtration and the filtrate was concentrated under reduced pressure. The concentrate was purified by silica gel column chromatography (n-hexane:ethyl acetate=90:10) and after adding n-hexane to the residue, the mixture was stirred. The precipitate was recovered by filtration and dried under reduced pressure to give the titled compound as a colorless solid (10.4 g).

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

A solution of 4-bromobenzaldehyde (1.0 g, 5.4 mmol, 1.0 eq) and 4-fluorophenylboronic acid (0.75 g, 5.4 mmol, 1.0 eq) in toluene was purged with nitrogen for 15 minutes and degassed under vacuum. Dry K2CO3 (1.12 g, 8.12 mmol, 1.5 eq) and tetrakis catalyst (0.3 g, 0.27 mmol, 0.05 eq) were added under nitrogen. The reaction mixture was refluxed under nitrogen for 12 h, quenched with ice water and extracted with ethyl acetate. The organic layer was dried over sodium sulphate and concentrated under vacuum. The residue was purified by silica gel (60-120) column chromatography using 5-10% ethyl acetate/hexane as the eluent to afford the desired compound (0.75 g, 75%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 7.29-7.35 (t, 2H), 7.77-7.83 (t, 2H), 7.86-7.88 (d, 2H), 7.96-7.98 (d, 2H), 10.03 (s, 1H). MS (ESI): 201.2 (M+H)+.